N-(o-tolyl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H17N3OS2/c1-12-6-5-8-14(10-12)17-20-18(24-21-17)23-11-16(22)19-15-9-4-3-7-13(15)2/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: LSSWMZBBYSQCEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NSC(=N2)SCC(=O)NC3=CC=CC=C3C
• Molecular Formula: C18H17N3OS2
• Molecular Weight: 355.5 g/mol

Description

N-(o-tolyl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide, commonly known as TTMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a thiadiazole derivative that has been extensively studied for its biological and pharmacological properties.

Scientific Research Applications

Synthesis and Anticancer Activity

• A significant focus has been on the synthesis of novel 1,3,4-thiadiazole derivatives, including compounds structurally related to N-(o-tolyl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide, for their potential anticancer activities. For instance, Çevik et al. (2020) synthesized and evaluated a series of new derivatives against tumor cell lines, finding some compounds exhibiting promising cytotoxic activities against MCF-7 and A549 cancer cells, indicating their potential as anticancer agents (Çevik et al., 2020).

Antimicrobial and Antibacterial Activities

• Another area of research involves assessing the antimicrobial and antibacterial properties of thiadiazole derivatives. Tamer and Qassir (2019) investigated the antibacterial and antifungal activities of acetylenic derivatives of substituted 1,3,4-thiadiazoles, highlighting the potential of these compounds in developing new drugs with antibacterial properties (Tamer & Qassir, 2019).

Biological Importance and Inhibition Properties

• The biological importance of N-heteroaryl-2-(heteroarylthio)acetamides, which include derivatives of the compound , has been explored, with findings suggesting their application in inhibiting HIV 1 replications (Krishnaraj & Muthusubramanian, 2014). This highlights the broader biological relevance of such compounds in therapeutic applications (Krishnaraj & Muthusubramanian, 2014).

Structural and Molecular Modeling

• Structural and spectral features of similar compounds have been studied, with research by Abu-Melha (2021) involving DFT calculations to understand the chemical reactivity descriptors of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds. This work supports the development of compounds with enhanced cytotoxic activities for cancer treatment (Abu-Melha, 2021).